![molecular formula C22H26N2O5 B247890 1-[(4-Methoxyphenoxy)acetyl]-4-[(3-methylphenoxy)acetyl]piperazine](/img/structure/B247890.png)
1-[(4-Methoxyphenoxy)acetyl]-4-[(3-methylphenoxy)acetyl]piperazine
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Overview
Description
1-[(4-Methoxyphenoxy)acetyl]-4-[(3-methylphenoxy)acetyl]piperazine, also known as MPMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MPMP is a piperazine derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of 1-[(4-Methoxyphenoxy)acetyl]-4-[(3-methylphenoxy)acetyl]piperazine is not fully understood, but it is believed to work by modulating the activity of neurotransmitters in the brain. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to decrease the levels of corticosterone in the blood, which may contribute to its anxiolytic effects. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
1-[(4-Methoxyphenoxy)acetyl]-4-[(3-methylphenoxy)acetyl]piperazine has several advantages for lab experiments, including its ability to modulate the activity of neurotransmitters in the brain and its potential therapeutic properties. However, there are also limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on 1-[(4-Methoxyphenoxy)acetyl]-4-[(3-methylphenoxy)acetyl]piperazine. One direction is to further investigate its mechanism of action and how it modulates the activity of neurotransmitters in the brain. Another direction is to study its potential use in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 1-[(4-Methoxyphenoxy)acetyl]-4-[(3-methylphenoxy)acetyl]piperazine has been achieved using various methods, including the reaction of 1-(4-methoxyphenoxy)acetyl chloride with 4-(3-methylphenoxy)acetyl piperazine in the presence of a base. Another method involves the reaction of 1-(4-methoxyphenoxy)acetyl chloride with 4-(3-methylphenoxy)acetyl piperazine in the presence of triethylamine. The synthesis of this compound has also been achieved using other methods, such as the reaction of 1-(4-methoxyphenoxy)acetyl chloride with 4-(3-methylphenoxy)piperazine in the presence of a base.
Scientific Research Applications
1-[(4-Methoxyphenoxy)acetyl]-4-[(3-methylphenoxy)acetyl]piperazine has been studied for its potential therapeutic properties in various scientific research studies. One study found that this compound has anticonvulsant properties and may be useful in the treatment of epilepsy. Another study found that this compound has anxiolytic properties and may be useful in the treatment of anxiety disorders. This compound has also been studied for its potential use in the treatment of depression, schizophrenia, and other neurological disorders.
properties
Molecular Formula |
C22H26N2O5 |
---|---|
Molecular Weight |
398.5 g/mol |
IUPAC Name |
2-(4-methoxyphenoxy)-1-[4-[2-(3-methylphenoxy)acetyl]piperazin-1-yl]ethanone |
InChI |
InChI=1S/C22H26N2O5/c1-17-4-3-5-20(14-17)29-16-22(26)24-12-10-23(11-13-24)21(25)15-28-19-8-6-18(27-2)7-9-19/h3-9,14H,10-13,15-16H2,1-2H3 |
InChI Key |
CRVHPUDRQOABRV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)OC |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)OC |
Origin of Product |
United States |
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